Cas no 6667-91-0 (1-(2,5-dimethoxyphenyl)-3-(2,6-dimethylphenyl)urea)

1-(2,5-dimethoxyphenyl)-3-(2,6-dimethylphenyl)urea structure
6667-91-0 structure
Product name:1-(2,5-dimethoxyphenyl)-3-(2,6-dimethylphenyl)urea
CAS No:6667-91-0
MF:C17H20N2O3
MW:300.352304458618
CID:1711350
PubChem ID:5240412

1-(2,5-dimethoxyphenyl)-3-(2,6-dimethylphenyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-dimethoxyphenyl)-3-(2,6-dimethylphenyl)urea
    • 6667-91-0
    • DTXSID20412505
    • N-(2,5-Dimethoxyphenyl)-N'-(2,6-dimethylphenyl)urea
    • AKOS024336270
    • Inchi: InChI=1S/C17H20N2O3/c1-11-6-5-7-12(2)16(11)19-17(20)18-14-10-13(21-3)8-9-15(14)22-4/h5-10H,1-4H3,(H2,18,19,20)
    • InChI Key: CVJJOVIHABYMFI-UHFFFAOYSA-N
    • SMILES: CC1=C(C(=CC=C1)C)NC(=O)NC2=C(C=CC(=C2)OC)OC

Computed Properties

  • Exact Mass: 300.1475
  • Monoisotopic Mass: 300.147393
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.6
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.199
  • Boiling Point: 363.2°C at 760 mmHg
  • Flash Point: 173.5°C
  • Refractive Index: 1.621
  • PSA: 59.59

Recommend Articles

Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司